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Compound of Interest

Methyl 2-(5-methylfuran-2-
Compound Name:
yl)benzoate

Cat. No.: B071460

CAS Number: 159448-56-3[1][2]

Introduction

Methyl 2-(5-methylfuran-2-yl)benzoate is a chemical compound with the molecular formula
C13H120s. It is registered under CAS number 159448-56-3. Despite its clear identification, a
comprehensive review of publicly available scientific literature and chemical databases reveals
a significant lack of in-depth technical data for this specific molecule. There is no readily
available information regarding its synthesis, spectroscopic characterization, biological activity,
or potential applications in research and drug development.

This guide, therefore, aims to provide relevant information for researchers and scientists by
focusing on the synthesis and biological activities of closely related furan and methyl benzoate
derivatives. The methodologies and findings presented for these related compounds may offer
valuable insights for the potential synthesis and investigation of Methyl 2-(5-methylfuran-2-
yl)benzoate.

Synthesis of Related Furan and Methyl Benzoate
Derivatives

While a specific protocol for Methyl 2-(5-methylfuran-2-yl)benzoate is not available, the
synthesis of substituted methyl benzoates and furans is well-documented. A general approach
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to synthesizing the target molecule could involve a Suzuki or Stille coupling reaction between a
methyl 2-halobenzoate and a 5-methyl-2-furanylboronic acid (or stannane) derivative, followed
by esterification if starting from the corresponding benzoic acid.

As a more concrete example, the synthesis of a related compound, ()-((2S,5R)-5-
(Acetoxymethyl)tetrahydrofuran-2-yl)ymethyl Benzoate, has been described and involves a
multi-step process.[3]

Example Experimental Protocol: Synthesis of (*)-
((2S,5R)-5-(Acetoxymethyl)tetrahydrofuran-2-yl)methyl
Benzoate[3]

A detailed protocol for the synthesis of a related tetrahydrofuran derivative is provided below as
a reference for general laboratory techniques in this area of chemistry.

o Oxidative Cyclization of 1,5-hexadiene: To a suspension of sodium periodate (2.61 g, 26.8
mmol, 2.2 equiv.) absorbed on wet silica in a mixture of tetrahydrofuran/CH2Cl2 (9:1, 244
mL), 1,5-hexadiene (1.0 g, 12.2 mmol) is added. The mixture is cooled to 0 °C.

o Catalyst Addition: Ruthenium trichloride (0.2 mol%, 244 pL from a 0.1 M stock solution in
H20) is added dropwise to the stirred suspension.

e Mono-benzoylation: The crude THF-diol product from the previous step is dissolved in
pyridine (1.5 mL), and benzoyl chloride (0.5 equiv.) is added. The mixture is stirred at room
temperature for 16 hours.

o Acetylation: The crude mono-benzoylated product is then acetylated with acetic anhydride in
pyridine overnight.

« Purification: The final product is purified by preparative Thin Layer Chromatography (TLC) on
silica gel.

Biological Activity of Related Compounds

No biological activity data has been published for Methyl 2-(5-methylfuran-2-yl)benzoate.
However, studies on other furan derivatives have revealed potential cytotoxic and antibacterial
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activities. For instance, Methyl 5-(hydroxymethyl)furan-2-carboxylate (MFC), isolated from
Streptomyces zerumbet W14, has been evaluated for its biological effects.[4][5]

Cytotoxicity Data for Methyl 5-(hydroxymethyl)furan-2-
carboxylate (MFC)

The cytotoxic activity of MFC was tested against several cell lines, with the following 50%
inhibitory concentration (ICso) values reported:

Cell Line ICso0 (pg/mL) Cell Type

HelLa 64.00 Human cervical cancer
HepG2 102.53 Human liver cancer

L929 239.06 Mouse fibroblast (normal)

Monkey kidney epithelial
LLC-MK2 >512.00
(normal)

Data sourced from Science Alert.[4][5]

Antibacterial Activity of Methyl 5-(hydroxymethyl)furan-
2-carboxylate (MFC)

MFC has demonstrated antibacterial activity, particularly against Gram-positive bacteria.[4][5]
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Bacterial Strain Activity
Staphylococcus aureus High
Bacillus cereus High
Bacillus subtilis High
Escherichia coli Moderate
Salmonella Typhi Moderate
Serratia marcescens Moderate
Pseudomonas aeruginosa Moderate

Data sourced from Science Alert.[4][5]

Experimental Workflows and Diagrams

As no specific experimental workflows for Methyl 2-(5-methylfuran-2-yl)benzoate are

available, a generalized workflow for the synthesis of a related furan derivative is presented

below.

Generalized Synthetic Workflow for a Furan Derivative
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 159448-56-3|Methyl 2-(5-methylfuran-2-yl)benzoate|BLD Pharm [bldpharm.com]

2. CAS NO. 159448-56-3 | 2-(5-METHYL-FURAN-2-YL)-BENZOIC ACID METHYL ESTER |
C13H1203 [localpharmaguide.com]

e 3. (1)-((2S,5R)-5-(Acetoxymethyl)tetrahydrofuran-2-yl)methyl Benzoate [mdpi.com]

e 4. ((2R,3S,55)-3-(Benzoyloxy)-5-cyanotetrahydrofuran-2-ylymethyl benzoate | C20H17NO5 |
CID 11100232 - PubChem [pubchem.ncbi.nlm.nih.gov]

o 5. scialert.net [scialert.net]

 To cite this document: BenchChem. [Technical Guide: Methyl 2-(5-methylfuran-2-
yl)benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071460#methyl-2-5-methylfuran-2-yl-benzoate-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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